6-methyl-N-(3-methylbenzyl)-4-oxo-4,5-dihydro[1,2,3]triazolo[1,5-a]pyrazine-3-carboxamide

• IUPAC Name: 6-methyl-N-[(3-methylphenyl)methyl]-4-oxo-5H-triazolo[1,5-a]pyrazine-3-carboxamide
• InChI: InChI=1S/C15H15N5O2/c1-9-4-3-5-11(6-9)7-16-14(21)12-13-15(22)17-10(2)8-20(13)19-18-12/h3-6,8H,7H2,1-2H3,(H,16,21)(H,17,22)
• InChI Key: PMEZWOPNYIUFQV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CNC(=O)C2=C3C(=O)NC(=CN3N=N2)C
• Molecular Formula: C15H15N5O2
• Molecular Weight: 297.31 g/mol
• CAS No.: 1775356-20-1

Description

6-methyl-N-(3-methylbenzyl)-4-oxo-4,5-dihydro[1,2,3]triazolo[1,5-a]pyrazine-3-carboxamide is a useful research compound. Its molecular formula is C15H15N5O2 and its molecular weight is 297.318. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Evaluation

A study by Patil et al. (2021) synthesized derivatives of triazolo-pyrazine and evaluated their antimicrobial activity against bacterial and fungal strains. This research indicated the potential of such compounds in developing antimicrobial agents (Patil et al., 2021).

Anticonvulsant Activity

Kelley et al. (1995) synthesized 8-amino-3-benzyl-1,2,4-triazolo[4,3-a] pyrazines and tested their anticonvulsant activity, demonstrating the bioisostere potential of the triazolo[4,3-a]pyrazine ring system in anticonvulsant drugs (Kelley et al., 1995).

Biological Activity and Toxicity Prediction

Danylchenko et al. (2016) conducted computer predictions of the biological activity spectrum and acute toxicity of triazolo[4,3-a]quinazoline derivatives. They identified compounds with potential antineurotic activity, specifically for treating male reproductive and erectile dysfunction (Danylchenko et al., 2016).

Antioxidant Properties

Bayazeed and Alnoman (2020) explored the antioxidant properties of triazolo[1,5-a]pyrimidine-based compounds, identifying specific compounds with significant antioxidant activity (Bayazeed & Alnoman, 2020).

Inotropic Evaluation

Liu et al. (2009) evaluated a series of triazolo[4,3-a]quinolin derivatives for positive inotropic activity, finding some derivatives with significant activity compared to standard drugs (Liu et al., 2009).

P2X7 Receptor Antagonists

Letavic et al. (2017) described the preclinical characterization of triazolo[4,5-c]pyridines as P2X7 antagonists, highlighting their potential in the treatment of various diseases, including CNS disorders (Letavic et al., 2017).

Cardiovascular Agent Evaluation

Sato et al. (1980) synthesized triazolo[1,5-a]pyrimidines fused to various heterocyclic systems and evaluated their coronary vasodilating and antihypertensive activities. They identified a compound with significant potential as a cardiovascular agent (Sato et al., 1980).

Mechanism of Action

Target of Action

It’s known that triazole compounds, which this compound is a part of, are capable of binding in the biological system with a variety of enzymes and receptors . This suggests that the compound could potentially interact with multiple targets, contributing to its biological activity.

Mode of Action

Triazoles are known to interact with their targets through various mechanisms, including free radical reactions . The compound might interact with its targets, causing changes in their function and leading to downstream effects.

Biochemical Pathways

It’s known that triazole compounds can potentially affect a variety of biochemical pathways due to their ability to bind with various enzymes and receptors . The compound could potentially affect pathways related to the function of these enzymes and receptors, leading to downstream effects.

Pharmacokinetics

Triazoles are known for their high chemical stability, which could potentially influence their pharmacokinetic properties . The compound’s bioavailability could be influenced by factors such as its absorption in the body, distribution to the target sites, metabolism, and excretion.

Result of Action

It’s known that triazole compounds can show versatile biological activities . Depending on the specific targets and pathways affected, the compound could potentially lead to various molecular and cellular effects.